N-(3,4-dichlorophenyl)-N'-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C16H10Cl2N4O3S/c17-12-5-4-10(7-13(12)18)19-15(23)21-16-20-14(8-26-16)9-2-1-3-11(6-9)22(24)25/h1-8H,(H2,19,20,21,23)
• InChI Key: PSLCYLSDXNIJOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N4O3S
• Molecular Weight: 409.2 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]urea, commonly known as DNTU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DNTU is a urea derivative that has been synthesized through a multi-step process involving the reaction of 3,4-dichloroaniline, 3-nitrobenzaldehyde, and thiosemicarbazide.

Mechanism of Action

The mechanism of action of DNTU is not fully understood. However, studies have suggested that DNTU may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. DNTU has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DNTU has been found to have both biochemical and physiological effects. In vitro studies have shown that DNTU can inhibit the growth of cancer cells, while in vivo studies have shown that DNTU can reduce tumor growth in animal models. DNTU has also been found to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using DNTU in lab experiments is its potential as a new anticancer agent. DNTU has also been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics. However, one limitation of using DNTU in lab experiments is its toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the research and development of DNTU. One potential direction is the optimization of the synthesis process to achieve higher yields and purity. Another direction is the investigation of the mechanism of action of DNTU, which could lead to the development of more effective anticancer agents. Additionally, further studies are needed to evaluate the safety and toxicity of DNTU in vivo.

Synthesis Methods

The synthesis of DNTU involves a multi-step process that begins with the reaction of 3,4-dichloroaniline with 3-nitrobenzaldehyde to form 3,4-dichloro-N-(3-nitrobenzylidene)aniline. This intermediate product is then reacted with thiosemicarbazide to form the final product, DNTU. The synthesis of DNTU has been optimized to achieve high yields and purity.

Scientific Research Applications

DNTU has been found to have potential applications in various fields of scientific research. In the field of medicinal chemistry, DNTU has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. DNTU has also been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.